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Compound of Interest

Compound Name: 4-Bromo-2-methyl-6-nitroaniline

Cat. No.: B042567

4-Bromo-2-methyl-6-nitroaniline is an organic compound with the chemical formula
C7H7BrN202.[1] Its molecular weight is 231.05 g/mol .[1] The compound's structure, featuring
bromine, methyl, and nitro groups on an aniline core, makes it a valuable intermediate in the
synthesis of various pharmaceutical agents, including CK2 inhibitors and telmisartan-glitazone
hybrid analogs.[2][3]

Melting Point Data

The melting point is a critical physical property used to determine the purity of a crystalline
solid. For 4-Bromo-2-methyl-6-nitroaniline (CAS Number: 77811-44-0), the experimentally
determined melting point range is consistently reported in the mid-140s degrees Celsius. The
data from prominent chemical suppliers is summarized below.

Parameter Value Source
Melting Point 143-147 °C Sigma-Aldrich
) ) Thermo Scientific Chemicals[4]
Melting Point 141.5-147.5 °C
[51[6]
Crystals or powder, white to Thermo Scientific Chemicals[4]
Appearance
yellow or orange to brown [51[6]
] Sigma-Aldrich, Thermo
Purity (Assay) >96.0% to 97%

Scientific Chemicals[4][5][6]
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It is crucial to distinguish 4-Bromo-2-methyl-6-nitroaniline from its isomers, which possess
different physical properties. For instance, 2-Bromo-4-methyl-6-nitroaniline (CAS 827-24-7) has
a significantly lower melting point of 64-66 °C.[7] Another related compound, 4-Bromo-2-
nitroaniline (CAS 875-51-4), melts in the range of 110-113 °C.[8]

Experimental Protocol: Melting Point Determination

The following is a standard methodology for determining the melting point range of a solid
organic compound like 4-Bromo-2-methyl-6-nitroaniline using a capillary melting point
apparatus.

Objective: To determine the temperature range over which the solid sample melts, providing an
indication of its purity.

Materials and Equipment:

e 4-Bromo-2-methyl-6-nitroaniline sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Mortar and pestle

Spatula
Procedure:
e Sample Preparation:

o Ensure the 4-Bromo-2-methyl-6-nitroaniline sample is completely dry. If necessary, dry
the sample in a desiccator or a vacuum oven at an appropriate temperature below its
melting point.

o Place a small amount of the crystalline sample into a clean, dry mortar and gently grind it
into a fine powder using a pestle. This ensures uniform packing in the capillary tube.

o Capillary Tube Packing:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b042567?utm_src=pdf-body
https://minstar.lookchem.com/products/CasNo-827-24-7-2-BROMO-4-METHYL-6-NITROANILINE-26423885.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/652555
https://www.benchchem.com/product/b042567?utm_src=pdf-body
https://www.benchchem.com/product/b042567?utm_src=pdf-body
https://www.benchchem.com/product/b042567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Tamp the open end of a capillary tube into the powdered sample until a small amount of
the solid (2-3 mm in height) is collected.

o Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to
pack the sample tightly into the sealed end.

e Apparatus Setup:
o Place the packed capillary tube into the sample holder of the melting point apparatus.

o Set the apparatus to a heating rate appropriate for the sample. For a substance with an
expected melting point around 145 °C, a rapid heating rate can be used to reach
approximately 125 °C, followed by a slower rate of 1-2 °C per minute.

e Melting Point Observation:
o Observe the sample through the magnifying eyepiece.
o Record the temperature (T1) at which the first drop of liquid appears.

o Continue heating slowly and record the temperature (T2) at which the entire solid sample
has completely melted into a clear liquid.

e Reporting:
o The melting point is reported as a range from T1 to Ta.

o A pure sample will typically exhibit a sharp melting point range of 1-2 °C. A broader range
may indicate the presence of impurities.

Visualizations

The following diagrams illustrate the experimental workflow for melting point determination and
the logical relationship between sample purity and the observed melting point range.
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Compound State Melting Point Observation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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